2-Cyclopenten-1-one, 4,4-diphenyl-

• CAS RN: 38464-75-4
• Molecular Formula: C17H14O
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 4,4-diphenylcyclopent-2-en-1-one
• InChI: InChI=1S/C17H14O/c18-16-11-12-17(13-16,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-12H,13H2
• InChI Key: VIWJOKYEMGDXFB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C=CC1(C2=CC=CC=C2)C3=CC=CC=C3

Description

2-Cyclopenten-1-one, 4,4-diphenyl- is a useful research compound. Its molecular formula is C17H14O and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To a solution of 3-acetyl-2,2-diphenylpropionaldehyde (48.9 g) in a mixture of tetrahydrofuran (55 ml) and methanol (30 ml) was added 10% aqueous solution of potassium hydroxide (15 ml) at room temperature. The solution was stirred for 2 hours and evaporated in vacuo. To the residue was added brine and extracted with diethyl ether. The extract was washed with brine, dried over sodium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel with a mixture of n-hexane and ethyl acetate (5:1) as an eluent to give 4,4-diphenyl-2-cyclopenten-1-one (39.76 g).